Cas no 65929-45-5 (3'-O-acetyl-5'-chloro-5'-deoxythymidine)

• Product Name: 3'-O-acetyl-5'-chloro-5'-deoxythymidine
• CAS No: 65929-45-5
• MF: C₁₂H₁₅ClN₂O₅
• MW: 302.710902452469
• CID: 2844140
• PubChem ID: 71369991
• Update Time: 2025-04-21

3'-O-acetyl-5'-chloro-5'-deoxythymidine Chemical and Physical Properties

Names and Identifiers

• 3'-O-acetyl-5'-chloro-5'-deoxythymidine
• DTXSID40792992
• 65929-45-5

• Inchi： 1S/C12H15ClN2O5/c1-6-5-15(12(18)14-11(6)17)10-3-8(19-7(2)16)9(4-13)20-10/h5,8-10H,3-4H2,1-2H3,(H,14,17,18)/t8-,9+,10+/m0/s1
• InChI Key： SPODYGHNHVOHIH-IVZWLZJFSA-N
• SMILES： ClC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OC(C)=O

Computed Properties

• Exact Mass: 302.0669493Da
• Monoisotopic Mass: 302.0669493Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.9Ų